Enhancement of oxygen reduction reaction performance of Pt nanomaterials by 1-dimensional structure and Au alloying†
RSC Advances Pub Date: 2015-04-13 DOI: 10.1039/C5RA01130B
Abstract
The effect of aspect ratios and Au alloying on the ORR performance of carbon-supported Pt nanorods (NRs) is investigated. The ORR activity of PtAu NRs after durability tests shows excellent stability due to the modification of electronic structure and surface composition.
Recommended Literature
- [1] Inside front cover
- [2] Biochemical, etc.
- [3] Electrochemical sensor based on multi-walled carbon nanotubes for imidacloprid determination
- [4] Mesoporous silica as a membrane for ultra-thin implantable direct glucosefuel cells†
- [5] Computational insights into intriguing vibration-induced pulsing diradical character in perfluoropentacene and the perfluorination effect†
- [6] New cluster condensation modes in early transition metal thiophosphates: synthesis, structure and properties of CsTa4P3S19, a novel layered material
- [7] Expression of concern: The anti-Alzheimer potential of Tamarindus indica: an in vivo investigation supported by in vitro and in silico approaches
- [8] Deciphering of polycationic carbohydrate based non-viral gene delivery agents by ESI-LTQ-Orbitrap using CID/HCD pairwise tandem mass spectrometry†
- [9] Post-assembly guest oxidation in a metallo-supramolecular host and structural rearrangement to a coordination polymer†
- [10] Synthesis of Cu nanoparticles in mesoporous silica SBA-15 functionalized with carboxylic acid groups†
